Cas no 67345-78-2 (2-Chloro-4-nitrobenzhydrazide)

• Product Name: 2-Chloro-4-nitrobenzhydrazide
• CAS No: 67345-78-2
• MF: C₇H₆ClN₃O₃
• MW: 215.593840122223
• MDL: MFCD00017047
• CID: 826521
• PubChem ID: 3685650
• Update Time: 2025-05-25

2-Chloro-4-nitrobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrobenzhydrazide
• 2-chloro-4-nitrobenzohydrazide
• 2-chloro-4-nitro-benzohydrazide
• SB86191
• CS-0210650
• A835719
• MFCD00017047
• 67345-78-2
• AKOS001486305
• BS-24477
• FT-0676200
• SCHEMBL11676127
• 2-Chloro-4-nitrobenzohydrazide, AldrichCPR
• DTXSID40217695
• SR-01000414677-1
• XLDHQBNLMQYVBC-UHFFFAOYSA-N
• 2-Chloro-4-nitrobenzohydrazide #
• SR-01000414677
• CCG-240337
• DB-020838
• DTXCID90140186
• SY362637

• MDL： MFCD00017047
• Inchi： 1S/C7H6ClN3O3/c8-6-3-4(11(13)14)1-2-5(6)7(12)10-9/h1-3H,9H2,(H,10,12)
• InChI Key： XLDHQBNLMQYVBC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.01000
• Monoisotopic Mass: 215.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 159-162°C
• PSA: 100.94000
• LogP: 2.46610

Additional information on 2-Chloro-4-nitrobenzhydrazide

2-Chloro-4-nitrobenzhydrazide: A Comprehensive Overview

The compound 2-Chloro-4-nitrobenzhydrazide (CAS No 67345-78-2) is a significant chemical entity with diverse applications in various fields of science and technology. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, material science, and other advanced research areas.

Benzhydrazides, as a class of compounds, are known for their versatile reactivity and ability to form stable complexes with metal ions. The presence of the chlorine and nitro groups in 2-Chloro-4-nitrobenzhydrazide introduces additional functional diversity, making it a valuable molecule for both academic and industrial applications. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers.

The synthesis of 2-Chloro-4-nitrobenzhydrazide involves a multi-step process that typically begins with the preparation of the corresponding hydrazine derivative. Researchers have optimized this process to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles. The compound's stability under various reaction conditions has made it a preferred choice for reactions involving harsh environments.

In terms of applications, 2-Chloro-4-nitrobenzhydrazide has shown promise in the field of pharmacology. Its ability to act as a ligand in metalloenzyme inhibition studies has been explored in recent clinical trials, suggesting potential therapeutic uses. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been documented in several peer-reviewed journals.

The structural versatility of 2-Chloro-4-nitrobenzhydrazide also extends to its use in material science. Its ability to coordinate with metal ions has led to the development of novel materials with unique magnetic and optical properties. For instance, recent research has demonstrated its application in creating highly porous MOFs that exhibit exceptional gas adsorption capabilities.

From an environmental perspective, 2-Chloro-4-nitrobenzhydrazide has been studied for its biodegradation potential under various conditions. Researchers have found that under specific microbial conditions, the compound can undergo efficient breakdown, reducing its environmental footprint.

In conclusion, 2-Chloro-4-nitrobenzhydrazide (CAS No 67345-78-2) is a multifaceted compound with significant implications across multiple scientific domains. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations, the future of this compound looks promising in advancing both scientific knowledge and technological innovation.